Cas no 1515373-51-9 (3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl-)
3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl-
-
- Inchi: 1S/C11H16O3/c1-5-8-7(10(12)13)6-9(14-8)11(2,3)4/h6H,5H2,1-4H3,(H,12,13)
- InChI Key: GRCQIUWLONMWRC-UHFFFAOYSA-N
- SMILES: O1C(C(C)(C)C)=CC(C(O)=O)=C1CC
3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01062191-1g |
5-tert-Butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 95% | 1g |
¥4403.0 | 2023-04-10 | |
| Enamine | EN300-398893-0.05g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 0.05g |
$744.0 | 2023-03-02 | ||
| Enamine | EN300-398893-0.1g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 0.1g |
$779.0 | 2023-03-02 | ||
| Enamine | EN300-398893-0.25g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 0.25g |
$814.0 | 2023-03-02 | ||
| Enamine | EN300-398893-0.5g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 0.5g |
$849.0 | 2023-03-02 | ||
| Enamine | EN300-398893-1.0g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-398893-2.5g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 2.5g |
$1735.0 | 2023-03-02 | ||
| Enamine | EN300-398893-5.0g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 5.0g |
$2566.0 | 2023-03-02 | ||
| Enamine | EN300-398893-10.0g |
5-tert-butyl-2-ethylfuran-3-carboxylic acid |
1515373-51-9 | 10.0g |
$3807.0 | 2023-03-02 |
3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl-
Research Brief on 3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- (CAS: 1515373-51-9): Recent Advances and Applications
The compound 3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- (CAS: 1515373-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of great interest in medicinal chemistry. The tert-butyl and ethyl substituents on the furan ring contribute to its steric and electronic properties, making it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- in modulating the activity of inflammatory pathways. The study revealed that these derivatives exhibit potent anti-inflammatory effects by selectively inhibiting key signaling molecules, suggesting their potential as leads for the development of new anti-inflammatory drugs. Furthermore, the compound's stability and bioavailability were found to be favorable, making it a promising candidate for further optimization.
Another significant advancement was reported in the field of oncology, where derivatives of this compound were shown to inhibit the proliferation of cancer cells in vitro. The mechanism of action involves the disruption of cellular metabolism and induction of apoptosis, as detailed in a recent publication in Bioorganic & Medicinal Chemistry Letters. These findings underscore the compound's potential as a scaffold for the design of anticancer agents, particularly for tumors resistant to conventional therapies.
In addition to its therapeutic potential, 3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- has also been explored for its utility in material science. Its unique chemical structure allows for the development of novel polymers with enhanced thermal stability and mechanical properties, as reported in a 2022 study in the Journal of Materials Chemistry. This dual applicability in both biomedical and material sciences highlights the compound's versatility and broadens its scope of research.
In conclusion, the latest research on 3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl- (CAS: 1515373-51-9) demonstrates its significant potential in drug discovery and material science. Its structural features enable the development of diverse derivatives with promising biological activities, paving the way for future innovations in the field. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications, making it a compound of enduring interest in chemical biology and pharmaceutical research.
1515373-51-9 (3-Furancarboxylic acid, 5-(1,1-dimethylethyl)-2-ethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)